Cas no 20002-25-9 (Benzenemethanamine,N-(1,1-dimethylethyl)-N-nitroso-)

• Product Name: Benzenemethanamine,N-(1,1-dimethylethyl)-N-nitroso-
• CAS No: 20002-25-9
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 289792
• PubChem ID: 279534
• Update Time: 2025-04-19

Benzenemethanamine,N-(1,1-dimethylethyl)-N-nitroso- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,N-(1,1-dimethylethyl)-N-nitroso-
• AGN-PC-00OVID
• Benzyl-tert.butyl-nitrosamin
• Benzyl-tert-butyl-nitroso-amin
• benzyl-tert-butyl-nitroso-amine
• CTK0A0034
• N-Nitroso-benzyl-tert-butylamin
• N-nitroso-N-spiropentyl urea
• N-nitroso-N-t-butylbenzylamine
• N-nitroso-N-tert-butyl benzyl amine
• tert.-Butylbenzylnitrosamin
• Urea, N-nitroso-N-spiro[2.2]pentyl-
• 20002-25-9
• SCHEMBL11691910
• DTXSID90941978
• NSC130235
• NSC-130235
• N-benzyl-N-tert-butylnitrous amide

• Inchi： 1S/C11H16N2O/c1-11(2,3)13(12-14)9-10-7-5-4-6-8-10/h4-8H,9H2,1-3H3
• InChI Key： SXRIXHLBJKJREO-UHFFFAOYSA-N
• SMILES： O=NN(CC1C=CC=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 192.12638
• Monoisotopic Mass: 192.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• PSA: 32.67